2,6-Dibromo-4-fluorophenyl isocyanate
Overview
Description
2,6-Dibromo-4-fluorophenyl isocyanate is a chemical compound with the molecular formula C7H2Br2FNO. It has a molecular weight of 294.91 . The compound is solid in its physical form .
Molecular Structure Analysis
The linear formula of this compound is Br2C6H2(F)NCO . The InChI code is 1S/C7H2Br2FNO/c8-5-1-4(10)2-6(9)7(5)11-3-12/h1-2H .Physical And Chemical Properties Analysis
This compound has a melting point of 43-47°C . Its density is 2.01g/cm³ . The boiling point is 295.5°C at 760 mmHg . The compound has a refractive index of 1.614 .Scientific Research Applications
Li-ion Battery Performance Improvement
Aromatic isocyanates, including derivatives similar to 2,6-dibromo-4-fluorophenyl isocyanate, have been utilized to enhance the performance of Li-ion batteries. These compounds effectively reduce the initial irreversible capacities during the solid electrolyte interface (SEI) formation on graphite surfaces. Their addition to electrolytes significantly improves the cycleability of Li-ion batteries by reacting with chemisorbed oxygen groups on the graphite, leading to more stable SEI formation and increased affinity of the resulting products to the SEI (Zhang, 2006).
Self-Healing Polymers
Isocyanates are key components in the development of self-healing polymers. Microencapsulation techniques have been applied to isocyanates to create microcapsules containing reactive diisocyanate. These are used in polymers to enable self-healing capabilities, especially in humid or wet environments. The process involves interfacial polymerization of polyurethane (PU) and results in smooth, spherical microcapsules that can effectively heal the polymers without external intervention (Yang et al., 2008).
Polymer Degradation and Stability
The reactivity of isocyanates with urethanes has been explored to understand conditions favorable for allophanate formation. Studies conducted on polyisocyanates, such as 4,4′-methylenebis(phenyl isocyanate) (MDI) and the trimer of isophorone diisocyanate (tIPDI), reveal their reactions with model aryl–alkyl diurethanes at high temperatures. This research contributes to the broader understanding of polymer degradation and stability, offering insights into the design of more durable polyurethane materials (Lapprand et al., 2005).
Safety and Hazards
The compound is considered hazardous. It can cause harm if swallowed, inhaled, or comes into contact with skin . It can also cause skin and eye irritation . The compound is classified as Acute Tox. 4 Dermal, Acute Tox. 4 Inhalation, Acute Tox. 4 Oral, Eye Irrit. 2, Resp. Sens. 1, Skin Irrit. 2, Skin Sens. 1, STOT SE 3 . The target organs are the respiratory system .
Mechanism of Action
Target of Action
It’s known that isocyanates in general can react with compounds containing active hydrogen atoms, such as water, alcohols, and amines .
Mode of Action
The mode of action of 2,6-Dibromo-4-fluorophenyl isocyanate involves its interaction with these targets. The isocyanate group (-NCO) is highly reactive and can form covalent bonds with these compounds . The exact changes resulting from these interactions depend on the specific target molecule.
Pharmacokinetics
Isocyanates in general are known to be rapidly absorbed and distributed in the body, and they can be metabolized and excreted via several pathways .
Action Environment
The action, efficacy, and stability of This compound can be influenced by various environmental factors. For instance, the presence of compounds with active hydrogen atoms can affect its reactivity . Moreover, it is sensitive to moisture , suggesting that humidity could impact its stability and efficacy.
Properties
IUPAC Name |
1,3-dibromo-5-fluoro-2-isocyanatobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2Br2FNO/c8-5-1-4(10)2-6(9)7(5)11-3-12/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYPBOWHIPOBXBA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Br)N=C=O)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2Br2FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70401742 | |
Record name | 2,6-Dibromo-4-fluorophenyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70401742 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.90 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
76393-18-5 | |
Record name | 2,6-Dibromo-4-fluorophenyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70401742 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-Dibromo-4-fluorophenyl isocyanate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.